Cas no 185553-96-2 (Thymidine-2'-13C (>90%))

• Product Name: Thymidine-2'-13C (>90%)
• CAS No: 185553-96-2
• MF: C₁₀H₁₄N₂O₅
• MW: 243.221217632294
• CID: 114591
• Update Time: 2025-05-25

Thymidine-2'-13C (>90%) Chemical and Physical Properties

Names and Identifiers

• Thymidine-2'-13C (9CI)
• [2'-13C]THYMIDINE
• Thymidine-2'-13C
• FINYQPSFLOOCJF-VQEHIDDOSA-N
• Thymidine-2'-13C (>90%)

• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1/i2+1
• InChI Key： IQFYYKKMVGJFEH-IWTXITHASA-N
• SMILES： O1[C@H](CO)[C@H]([13CH2][C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Additional information on Thymidine-2'-13C (>90%)

Recent Advances in Thymidine-2'-13C (>90%) and Its Applications in Chemical Biology and Medicine

Thymidine-2'-13C (>90%), a stable isotope-labeled nucleoside with the CAS number 185553-96-2, has emerged as a critical tool in chemical biology and pharmaceutical research. This compound, characterized by its high isotopic purity (>90% 13C at the 2' position), is widely utilized in metabolic tracing, nucleic acid synthesis studies, and drug development. Recent studies have highlighted its pivotal role in advancing our understanding of cellular metabolism, DNA replication mechanisms, and the development of novel therapeutic agents.

One of the most significant applications of Thymidine-2'-13C (>90%) is in the field of metabolic flux analysis (MFA). Researchers have employed this isotopically labeled compound to trace the incorporation of thymidine into DNA, providing insights into the dynamics of nucleotide metabolism in both healthy and diseased cells. A 2023 study published in the Journal of Biological Chemistry demonstrated the use of Thymidine-2'-13C (>90%) to elucidate the metabolic reprogramming in cancer cells, revealing novel targets for anticancer therapies.

In addition to its role in metabolic studies, Thymidine-2'-13C (>90%) has been instrumental in the development of positron emission tomography (PET) imaging agents. The incorporation of 13C-labeled thymidine into radiolabeled probes allows for non-invasive monitoring of DNA synthesis rates in vivo, offering a powerful tool for cancer diagnosis and treatment monitoring. Recent advancements in radiochemistry have optimized the synthesis of these probes, enhancing their specificity and sensitivity in clinical applications.

Furthermore, the compound's utility extends to the field of antiviral research. A 2024 study in Antiviral Research highlighted the use of Thymidine-2'-13C (>90%) to investigate the mechanism of action of nucleoside analogs against viral polymerases. By tracking the isotopic label, researchers were able to delineate the competitive inhibition pathways of these analogs, paving the way for the design of more effective antiviral drugs.

The synthesis and purification of Thymidine-2'-13C (>90%) have also seen notable improvements. Recent protocols have focused on enhancing yield and isotopic purity, ensuring the compound's reliability for high-precision applications. These advancements are particularly relevant for pharmaceutical companies engaged in the development of isotope-labeled drugs and diagnostics.

In conclusion, Thymidine-2'-13C (>90%) (CAS: 185553-96-2) continues to be a cornerstone in chemical biology and medical research. Its applications in metabolic tracing, imaging, and drug development underscore its versatility and importance. As research methodologies evolve, the demand for high-quality, isotopically labeled compounds like Thymidine-2'-13C (>90%) is expected to grow, driving further innovations in the field.